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Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and optimal storage of liquid

Monomethyl glutarate (MMG). Adherence to these procedures is crucial to ensure the

integrity of the compound and the safety of laboratory personnel.

Product Information and Physical Properties
Monomethyl glutarate is a dicarboxylic acid monoester. It is a colorless to almost colorless

clear liquid.

Property Value

Molecular Formula C6H10O4

Molecular Weight 146.14 g/mol

Boiling Point 150-151 °C/10 mmHg[1]

Density 1.169 g/mL at 25 °C[1]

Flash Point >230 °F (>110 °C) - closed cup[1]

Solubility
Slightly soluble in water.[1] Soluble in

Chloroform, Methanol (Slightly).[1]
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Safety and Handling Precautions
Monomethyl glutarate is classified as a substance that causes skin and serious eye irritation.

[2][3] All handling should be performed in a well-ventilated area.

2.1 Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when handling Monomethyl
glutarate.

Eye Protection: Always wear appropriate protective eyeglasses or chemical safety goggles.

[4]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4]

Respiratory Protection: For operations where inhalation of vapors or aerosols is possible,

use a multi-purpose combination respirator cartridge.

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

contact.[4]

2.2 First Aid Measures

In case of exposure, follow these first aid protocols:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

On Skin: Wash off with soap and plenty of water. If skin irritation occurs, get medical

advice/attention.[2]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[2]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[2]
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Proper storage is critical to maintain the stability of Monomethyl glutarate.

3.1 Storage Conditions

Store the compound in a tightly closed container in a dry and well-ventilated place.[4] The

recommended storage temperature for the neat liquid is -20°C for long-term stability.[5][6]

3.2 Stability and Shelf-Life

The stability of Monomethyl glutarate varies based on the storage conditions.

Storage Condition Form Duration

-20°C Liquid (Neat) ≥ 2 years[5][6]

-80°C In Solvent 1 year[5]

-20°C In Solvent 1 month[5]

Room Temperature Liquid (Neat) Sealed in dry conditions.[1]

3.3 Incompatible Materials

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[7][8]

Experimental Protocols: Stock Solution Preparation
This protocol outlines the steps for preparing a stock solution of Monomethyl glutarate for

experimental use.

4.1 Materials

Monomethyl glutarate

Appropriate solvent (e.g., DMSO)

Sterile, amber glass vials with screw caps

Calibrated pipettes and sterile tips
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Vortex mixer

4.2 Procedure

Equilibrate the container of Monomethyl glutarate to room temperature before opening.

In a biological safety cabinet or fume hood, carefully measure the required volume of

Monomethyl glutarate using a calibrated pipette.

Dispense the Monomethyl glutarate into a sterile vial.

Add the appropriate volume of solvent to the vial to achieve the desired concentration.

Cap the vial tightly and vortex until the solution is homogeneous.

For long-term storage of the stock solution, it is recommended to aliquot the solution into

smaller, single-use vials to avoid repeated freeze-thaw cycles.[5]

Store the aliquots at -80°C for up to one year or at -20°C for up to one month.[5]

Workflow and Logic Diagrams
5.1 Handling and First Aid Workflow

The following diagram illustrates the general workflow for safely handling Monomethyl
glutarate and the appropriate first aid responses in case of exposure.
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Safe Handling Protocol
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Caption: Workflow for handling Monomethyl glutarate and first aid procedures.
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5.2 Storage and Stability Logic

This diagram outlines the decision-making process for the appropriate storage of Monomethyl
glutarate based on its form and intended duration of storage.

Received Monomethyl Glutarate
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Stock Solution in Solvent
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(Sealed and Dry)
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Short
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(Stability: 1 month)
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Caption: Decision tree for the storage of Monomethyl glutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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